Cas no 909031-92-1 (1-Boc-5-methoxy-1H-indol-3-ol)

• Product Name: 1-Boc-5-methoxy-1H-indol-3-ol
• CAS No: 909031-92-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 1955823
• PubChem ID: 71651402
• Update Time: 2025-05-22

1-Boc-5-methoxy-1H-indol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Boc-5-methoxy-1H-indol-3-ol
• tert-butyl 3-hydroxy-5-Methoxy-1H-indole-1-carboxylate
• tert-butyl 3-hydroxy-5-methoxyindole-1-carboxylate
• DB-250326
• 1-Boc-3-hydroxy-5-methoxyindole
• 3-Hydroxy-5-methoxy-1H-indole, N-BOC protected
• 1823227-69-5
• tert-butyl3-hydroxy-5-methoxy-1H-indole-1-carboxylate
• 909031-92-1

• Inchi： 1S/C14H17NO4/c1-14(2,3)19-13(17)15-8-12(16)10-7-9(18-4)5-6-11(10)15/h5-8,16H,1-4H3
• InChI Key： XCHZZAHGYCHJQG-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C2C=C(C=CC1=2)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.11575802Da
• Monoisotopic Mass: 263.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-Boc-5-methoxy-1H-indol-3-ol

1-Boc-5-Methoxy-1H-Indol-3-Ol: A Comprehensive Overview

The compound 1-Boc-5-methoxy-1H-indol-3-ol (CAS No. 909031-92-1) is a fascinating molecule with significant potential in various fields of research and application. This compound, often abbreviated as Boc-MeO-indolol, belongs to the indole family, which is renowned for its diverse biological activities and structural versatility. The presence of the tert-butoxycarbonyl (Boc) group, a methoxy substituent at the 5-position, and a hydroxyl group at the 3-position makes this compound unique and highly functionalized.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anti-cancer agents, anti-inflammatory drugs, and neuroprotective compounds. The Boc group in 1-Boc-5-methoxy-1H-indol-3-ol serves as a protecting group for the amino functionality, which is crucial during synthetic processes. This protection allows for precise control over reactivity during multi-step syntheses, making it an invaluable intermediate in organic chemistry.

The 5-methoxy substitution on the indole ring introduces electron-donating effects, which can modulate the compound's reactivity and pharmacokinetic properties. This feature is particularly advantageous in medicinal chemistry, where fine-tuning of molecular properties is essential for achieving desired biological outcomes. Recent research has demonstrated that such methoxy-substituted indoles exhibit potent anti-proliferative activity against various cancer cell lines, suggesting their potential as lead compounds in oncology drug development.

Moreover, the hydroxyl group at the 3-position of the indole ring plays a critical role in hydrogen bonding and intermolecular interactions. This functionality enhances the compound's solubility and bioavailability, making it more amenable for pharmacological studies. The combination of these functional groups creates a molecule with a rich chemical profile, capable of engaging in diverse biochemical pathways.

In terms of synthesis, 1-Boc-5-methoxy-1H-indol-3-ol can be prepared via several routes, including nucleophilic aromatic substitution and Ullmann coupling reactions. These methods have been optimized in recent years to improve yield and purity, reflecting advancements in synthetic methodology. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These analytical tools provide precise data on molecular weight, functional group assignments, and stereochemistry, ensuring that the compound meets rigorous quality standards required for research and development.

Looking ahead, 1-Boc-5-methoxy-1H-indol-3-ol holds promise as a versatile building block in medicinal chemistry. Its ability to undergo further functionalization enables researchers to explore its potential in areas such as enzyme inhibition, receptor targeting, and drug delivery systems. The integration of computational chemistry techniques with experimental studies has further enhanced our understanding of this compound's interactions at molecular levels.

In conclusion, 1-Boc-5-methoxy-1H-indol-3-ol is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique combination of functional groups positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems.